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Compound of Interest

Compound Name: Mesaconyl-CoA

Cat. No.: B1247575 Get Quote

Disclaimer: This document provides guidance based on publicly available information for a

compound primarily used in research settings. A formal Safety Data Sheet (SDS) for

Mesaconyl-CoA is not readily available. Researchers must conduct a thorough, site-specific

risk assessment in conjunction with their institution's Environmental Health and Safety (EHS)

department before handling this compound.

Compound Information and Properties
Mesaconyl-CoA is an acyl-CoA thioester involved in metabolic pathways.[1] While specific

toxicity data is not available, it should be handled with the care afforded to all laboratory

chemicals of unknown hazard. The following table summarizes its known physical and

chemical properties.

Property Value Source

Molecular Formula C26H40N7O19P3S PubChem

Molecular Weight 879.6 g/mol PubChem

Appearance Assumed to be a solid General

Solubility Soluble in aqueous buffers General

Chemical Class Thioester, Acyl-CoA PubChem
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Personal Protective Equipment (PPE)
A risk assessment is crucial for determining the appropriate level of PPE.[2][3] For handling

Mesaconyl-CoA in a typical laboratory setting (e.g., preparing solutions, use in enzymatic

assays), the following minimum PPE is recommended.[4]

Body Protection: A standard laboratory coat is required to protect skin and street clothing.[2]

[3]

Eye and Face Protection: Safety glasses with side shields are the minimum requirement.[4]

If there is a splash hazard, a face shield should be worn in addition to safety glasses or

goggles.[4][5]

Hand Protection: Disposable nitrile gloves are required for incidental contact.[4] If prolonged

contact is anticipated, or if working with larger quantities, consider double-gloving or using

gloves with higher chemical resistance.[4] Always wash hands thoroughly after removing

gloves.

Foot Protection: Closed-toe shoes that fully cover the foot are mandatory in any laboratory

where hazardous substances are handled.[3]

Respiratory protection is generally not required for handling small quantities of non-volatile

solids. However, if aerosols could be generated, a risk assessment should be performed to

determine if a respirator is necessary.[2]
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Hazard Assessment

Required PPE

Action

Start: Prepare to
handle Mesaconyl-CoA

Potential for aerosol
or dust generation?

Significant
splash hazard?

No

Add Respirator
(Consult EHS)

Yes

Minimum PPE:
- Lab Coat

- Safety Glasses
- Nitrile Gloves

- Closed-toe Shoes

No

Add Face Shield

Yes

Proceed with work

Click to download full resolution via product page

PPE selection workflow for handling Mesaconyl-CoA.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1247575?utm_src=pdf-body-img
https://www.benchchem.com/product/b1247575?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1247575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Plan: Step-by-Step Handling
Procedures
a. Preparation and Weighing:

Designate a specific area for handling Mesaconyl-CoA.

Ensure a calibrated analytical balance is clean and ready for use, preferably within a

chemical fume hood or an enclosure to minimize drafts and potential dispersion of the solid.

Wear all required PPE (lab coat, gloves, safety glasses).

Carefully weigh the desired amount of Mesaconyl-CoA. Avoid creating dust. If the

compound is static, use an anti-static gun.

Clean the spatula and weighing vessel immediately after use.

b. Solubilization:

Add the weighed solid to the appropriate vessel for dissolution.

Slowly add the desired aqueous buffer.

Cap the vessel and mix by gentle inversion or vortexing until fully dissolved. For sensitive

thioesters, it is recommended to use pre-cooled, slightly acidic to neutral buffers (pH 4-6) to

minimize hydrolysis.[6]

c. Use in Experiments:

Conduct all procedures involving Mesaconyl-CoA solutions within a well-ventilated area. A

chemical fume hood is recommended if there is a risk of aerosol generation.

Keep containers of Mesaconyl-CoA solutions covered when not in immediate use.

Avoid contact with skin and eyes. If contact occurs, immediately flush the affected area with

copious amounts of water for at least 15 minutes and seek medical attention.
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Disposal Plan
All waste materials contaminated with Mesaconyl-CoA must be disposed of as hazardous

chemical waste in accordance with institutional and local regulations.

a. Solid Waste:

Contaminated items such as weigh boats, pipette tips, and gloves should be collected in a

designated, clearly labeled hazardous waste bag or container.

b. Liquid Waste:

Aqueous solutions containing Mesaconyl-CoA should be collected in a designated, sealed,

and clearly labeled hazardous waste container.

Thioesters can be hydrolyzed by strong bases.[7] Therefore, do not mix Mesaconyl-CoA
waste with strong basic solutions, as this could lead to decomposition. It is best to keep the

waste stream at a neutral or slightly acidic pH.[6]

Do not dispose of Mesaconyl-CoA solutions down the drain.

c. Decontamination:

Wipe down all surfaces and equipment that have come into contact with Mesaconyl-CoA
using an appropriate cleaning agent (e.g., 70% ethanol), followed by water.

Dispose of all cleaning materials as solid hazardous waste.

Experimental Protocols Cited
The search did not yield specific protocols for the safe handling of Mesaconyl-CoA. The cited

experimental protocols describe its use in various biochemical assays, such as enzyme activity

measurements and HPLC-MS analysis.[8][9][10] The fundamental safety procedures outlined

above are based on general principles of laboratory safety and chemical handling.[3][4][11]

Researchers should adapt these general procedures to the specific requirements of their

experimental setup after a thorough risk assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1247575?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Mesaconyl-CoA
https://pubchem.ncbi.nlm.nih.gov/compound/Mesaconyl-CoA
https://aspr.hhs.gov/S3/Pages/Personal-Protective-Equipment.aspx
https://ba.auburn.edu/rms/laboratory-safety/personal-protective-equipment/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.epa.gov/emergency-response/personal-protective-equipment
https://www.benchchem.com/pdf/Preventing_the_decomposition_of_thioester_compounds_during_reaction_workup.pdf
https://en.wikipedia.org/wiki/Thioester
https://pubs.acs.org/doi/10.1021/acs.biochem.2c00532
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2017.01683/full
https://www.frontiersin.org/journals/microbiology/articles/10.3389/fmicb.2017.01683/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC5592240/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5592240/
https://www.americanchemistry.com/industry-groups/diisocyanates-dii/environmental-health-and-safety/worker-industry-health-and-safety-guidance/protective-equipment
https://www.benchchem.com/product/b1247575#personal-protective-equipment-for-handling-mesaconyl-coa
https://www.benchchem.com/product/b1247575#personal-protective-equipment-for-handling-mesaconyl-coa
https://www.benchchem.com/product/b1247575#personal-protective-equipment-for-handling-mesaconyl-coa
https://www.benchchem.com/product/b1247575#personal-protective-equipment-for-handling-mesaconyl-coa
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1247575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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